Cas no 55047-81-9 (4,4-dimethylpiperidin-2-one)

• Product Name: 4,4-dimethylpiperidin-2-one
• CAS No: 55047-81-9
• MF: C₇H₁₃NO
• MW: 127.184221982956
• CID: 838002
• PubChem ID: 12202097
• Update Time: 2025-09-20

4,4-dimethylpiperidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4,4-Dimethylpiperidine-2-one
• 2-Piperidinone, 4,4-dimethyl-
• 4,4-dimethylpiperidin-2-one
• 4,4-Dimethyl-2-piperidinone
• DTOQVACKCYCLKA-UHFFFAOYSA-N
• DTXSID60480263
• AKOS006349748
• 55047-81-9
• DB-241473
• SCHEMBL2478278
• MFCD11847605
• SB42846
• G82886
• ZB1065
• Z1203732167
• EN300-152269

• MDL： MFCD11847605
• Inchi： 1S/C7H13NO/c1-7(2)3-4-8-6(9)5-7/h3-5H2,1-2H3,(H,8,9)
• InChI Key： DTOQVACKCYCLKA-UHFFFAOYSA-N
• SMILES： O=C1CC(C)(C)CCN1

Computed Properties

• Exact Mass: 127.099714038g/mol
• Monoisotopic Mass: 127.099714038g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 9
• Rotatable Bond Count: 0
• Complexity: 129
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 29.1Ų

Experimental Properties

• Density: 0.925±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: 96-98 ºC (hexane )
• Boiling Point: 247.2±9.0 °C at 760 mmHg
• Solubility: Slightly soluble (18 g/l) (25 º C),
• Vapor Pressure: 0.0±0.5 mmHg at 25°C

4,4-dimethylpiperidin-2-one Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Piperidinones